Cas no 2168072-39-5 (3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol)
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol
- 2168072-39-5
- EN300-1459271
-
- Inchi: 1S/C9H15BrF2O/c10-5-8(6-13)7-1-3-9(11,12)4-2-7/h7-8,13H,1-6H2
- InChI Key: URXDPYZOJXZDNI-UHFFFAOYSA-N
- SMILES: BrCC(CO)C1CCC(CC1)(F)F
Computed Properties
- Exact Mass: 256.02743g/mol
- Monoisotopic Mass: 256.02743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1459271-1.0g |
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol |
2168072-39-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1459271-50mg |
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol |
2168072-39-5 | 50mg |
$1032.0 | 2023-09-29 | ||
| Enamine | EN300-1459271-100mg |
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol |
2168072-39-5 | 100mg |
$1081.0 | 2023-09-29 | ||
| Enamine | EN300-1459271-250mg |
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol |
2168072-39-5 | 250mg |
$1131.0 | 2023-09-29 | ||
| Enamine | EN300-1459271-500mg |
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol |
2168072-39-5 | 500mg |
$1180.0 | 2023-09-29 | ||
| Enamine | EN300-1459271-1000mg |
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol |
2168072-39-5 | 1000mg |
$1229.0 | 2023-09-29 | ||
| Enamine | EN300-1459271-2500mg |
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol |
2168072-39-5 | 2500mg |
$2408.0 | 2023-09-29 | ||
| Enamine | EN300-1459271-5000mg |
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol |
2168072-39-5 | 5000mg |
$3562.0 | 2023-09-29 | ||
| Enamine | EN300-1459271-10000mg |
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol |
2168072-39-5 | 10000mg |
$5283.0 | 2023-09-29 |
3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol
Research Brief on 3-Bromo-2-(4,4-Difluorocyclohexyl)Propan-1-Ol (CAS: 2168072-39-5): Recent Advances and Applications
The compound 3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol (CAS: 2168072-39-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's bromo and difluorocyclohexyl moieties make it a versatile intermediate for the development of novel bioactive molecules, particularly in the context of targeted therapies and enzyme inhibition.
Recent studies have highlighted the role of 3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, where the difluorocyclohexyl group was found to enhance binding affinity and metabolic stability. The bromo substituent, on the other hand, facilitates further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties.
In addition to its applications in kinase inhibition, this compound has shown promise in the field of antimicrobial research. A preprint article from BioRxiv (2024) reported that derivatives of 3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics. These findings underscore its potential as a scaffold for novel antimicrobial agents.
The synthetic routes to 3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol have also been optimized in recent years. A 2023 paper in Organic Letters described a scalable, high-yield synthesis using a palladium-catalyzed coupling reaction, which significantly reduced the production cost and improved purity. This advancement is critical for large-scale applications, particularly in industrial drug development where cost-efficiency and reproducibility are paramount.
Looking ahead, researchers are exploring the compound's potential in neurodegenerative diseases. Preliminary data from a 2024 study suggests that its derivatives may modulate protein aggregation pathways implicated in Alzheimer's and Parkinson's diseases. While these findings are still in the early stages, they open new avenues for therapeutic intervention. In conclusion, 3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol (CAS: 2168072-39-5) represents a multifaceted tool in medicinal chemistry, with applications spanning from infectious diseases to neurodegeneration. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.
2168072-39-5 (3-bromo-2-(4,4-difluorocyclohexyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)